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Compound of Interest

Compound Name: JMV 2959

Cat. No.: B10799418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JMV 2959 is a potent and selective antagonist of the ghrelin receptor, also known as the

growth hormone secretagogue receptor type 1a (GHS-R1a). [1][2][3]As a 1,2,4-triazole derived

compound, JMV 2959 has been instrumental in elucidating the physiological roles of the

ghrelin system, which is implicated in a wide array of processes including appetite regulation,

metabolism, and reward pathways. [1]These application notes provide detailed protocols for

the preparation of JMV 2959 solutions using dimethyl sulfoxide (DMSO) and its application in

key experimental paradigms.

Data Presentation
A summary of the key quantitative data for JMV 2959 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 508.61 g/mol [4]

CAS Number 925238-89-7 [4]

Appearance White to off-white solid [4]

Purity >99.5% [5]

IC₅₀ (GHS-R1a) 32 nM [2][3][4]

Dissociation Constant (Kb) 19 nM [2][3]

Solubility in DMSO 25 mg/mL (49.15 mM) [4]

Solubility in Water < 0.1 mg/mL (insoluble) [4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4]

Storage (in DMSO)
-80°C for 6 months; -20°C for 1

month
[4]

Signaling Pathway
JMV 2959 exerts its effects by blocking the binding of ghrelin to its receptor, GHS-R1a. This

action inhibits downstream signaling cascades that are typically activated by ghrelin. The

following diagram illustrates the antagonistic action of JMV 2959 on the ghrelin signaling

pathway.
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Pre-Conditioning Phase

Conditioning Phase (8 days)

Treatment Phase

Post-Conditioning Phase

Pre-Test:
Record baseline preference for

both chambers (15 min)

Even Days (4 sessions):
Drug + Paired Chamber

Assign Paired Chamber

Odd Days (4 sessions):
Vehicle + Unpaired Chamber

Assign Unpaired Chamber

Administer JMV 2959 or Vehicle
(e.g., 30 min before test)

Post-Test:
Place animal in apparatus with

free access to both chambers (15 min)

Data Analysis:
Calculate CPP score (Time in paired

chamber post-test - pre-test)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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